2-((2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H23N3O4S/c1-29-18-9-5-16(6-10-18)22-24(32-15-21(28)25-14-20-4-3-13-31-20)27-23(26-22)17-7-11-19(30-2)12-8-17/h3-13H,14-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: CFRIRIWDZIJKGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)OC)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C24H23N3O4S
• Molecular Weight: 449.5 g/mol

Description

2-((2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

Compounds structurally related to "2-((2,5-bis(4-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide" have been explored for their potential as antiprotozoal agents. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines exhibited strong DNA affinities and showed significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Inhibition of Ca2+ Channels

Another study focused on the effects of related compounds on calcium channels. The compound "((+-)-1,-2,3-bis-[(4-Methoxyphenyl)-methoxy]propyl)-1H-imidazole (SC 38249)" and its analogue "SKF 96365" were found to block both voltage-operated and second messenger-operated Ca2+ channels. Additionally, SC 38249 inhibited Ca2+ extrusion, which could have implications for understanding cellular signaling and developing treatments for related disorders (Ciardo & Meldolesi, 1990).

Corrosion Inhibition

A study on imidazole derivatives including "4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol (IM1)" highlighted their potential as corrosion inhibitors. These compounds demonstrated significant inhibition efficiency in acidic solutions, emphasizing the role such molecules can play in protecting metals from corrosion, which is vital in industrial applications (Prashanth et al., 2021).

Glutaminase Inhibition

Research on analogs of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) aimed at finding potent inhibitors of kidney-type glutaminase for potential cancer therapy. This study underscores the significance of structural modification in enhancing the solubility and retaining the inhibitory potency of compounds targeting metabolic pathways in cancer cells (Shukla et al., 2012).